Cas no 1185162-28-0 (5-Amino-1-tert-butyl-3-(3-methylbenzyl)-4-cyanopyrazole)

5-Amino-1-tert-butyl-3-(3-methylbenzyl)-4-cyanopyrazole Properties

Names and Identifiers

• 5-Amino-1-tert-butyl-3-(3-methylbenzyl)-4-cyanopyrazole
• 5-amino-1-tert-butyl-3-[(3-methylphenyl)methyl]pyrazole-4-carbonitrile
• 1185162-28-0
• DTXSID80652425
• DB-295967
• 5-Amino-1-tert-butyl-3-[(3-methylphenyl)methyl]-1H-pyrazole-4-carbonitrile
• +Expand

• InChIKey： QMVSXFKVXNGFAZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H20N4/c1-11-6-5-7-12(8-11)9-14-13(10-17)15(18)20(19-14)16(2,3)4/h5-8H,9,18H2,1-4H3
• SMILES： CC1=CC(=CC=C1)CC2=NN(C(=C2C#N)N)C(C)(C)C

Computed Properties

• Exact Mass: 268.16879665g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 268.16879665g/mol
• Heavy Atom Count: 20
• Complexity: 378
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Boiling Point: 444.3±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 222.5±28.7 °C
• Density: 1.1±0.1 g/cm3